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Compound of Interest

Compound Name: 3-Methylpentane-1,5-diamine

Cat. No.: B045922 Get Quote

Disclaimer: Publicly available scientific data on 3-Methylpentane-1,5-diamine is exceptionally

scarce. This guide synthesizes the limited information available and draws comparisons with its

structural isomer, 2-Methylpentane-1,5-diamine, to provide a predictive overview. The

experimental protocols and detailed data tables are based on analogous compounds and

should be considered theoretical.

Molecular Structure and Identification
3-Methylpentane-1,5-diamine is an organic compound belonging to the diamine family. Its

structure consists of a five-carbon pentane backbone with amino groups (-NH₂) at positions 1

and 5, and a methyl group (-CH₃) at position 3.

Key Identifiers (Predicted):

Identifier Value

IUPAC Name 3-Methylpentane-1,5-diamine

Molecular Formula C₆H₁₆N₂

Molecular Weight 116.21 g/mol

SMILES CC(CC(N)C)CN

InChI
InChI=1S/C6H16N2/c1-6(4-7)2-3-5-8/h6H,2-5,7-

8H2,1H3
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A related compound, 3-methyl-3-nitropentane-1,5-diamine dihydrochloride, has a registered

CAS Number of 13155-12-9.[1]

Molecular Structure Diagram:

3-Methylglutaronitrile HydrogenationH₂, Catalyst (e.g., Raney Nickel) 3-Methylpentane-1,5-diamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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